Cas no 1261875-73-3 (Benzene, 1-(difluoromethoxy)-2-fluoro-4-isocyanato-)

• Product Name: Benzene, 1-(difluoromethoxy)-2-fluoro-4-isocyanato-
• CAS No: 1261875-73-3
• MF: C₈H₄F₃NO₂
• MW: 203.118072509766
• CID: 2102871
• Update Time: 2023-11-19

Benzene, 1-(difluoromethoxy)-2-fluoro-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 1-(DIFLUOROMETHOXY)-2-FLUORO-4-ISOCYANATOBENZENE
• 4-(Difluoromethoxy)-3-fluorophenylisocyanate
• CID 118806190
• Benzene, 1-(difluoromethoxy)-2-fluoro-4-isocyanato-

• Inchi： 1S/C8H4F3NO2/c9-6-3-5(12-4-13)1-2-7(6)14-8(10)11/h1-3,8H
• InChI Key： RAAFORDAYRKXGI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC(F)F)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 239.6±40.0 °C(Predicted)